2,4-dioxo-3-(2-phenylethyl)-N-[(pyridin-3-yl)methyl]-1,2,3,4-tetrahydroquinazoline-7-carboxamide

• IUPAC Name: 2,4-dioxo-3-(2-phenylethyl)-N-(pyridin-3-ylmethyl)-1H-quinazoline-7-carboxamide
• InChI: InChI=1S/C23H20N4O3/c28-21(25-15-17-7-4-11-24-14-17)18-8-9-19-20(13-18)26-23(30)27(22(19)29)12-10-16-5-2-1-3-6-16/h1-9,11,13-14H,10,12,15H2,(H,25,28)(H,26,30)
• InChI Key: RBNFUHIHJAITTG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCN2C(=O)C3=C(C=C(C=C3)C(=O)NCC4=CN=CC=C4)NC2=O
• Molecular Formula: C23H20N4O3
• Molecular Weight: 400.4 g/mol

Description

2,4-dioxo-3-(2-phenylethyl)-N-[(pyridin-3-yl)methyl]-1,2,3,4-tetrahydroquinazoline-7-carboxamide is a useful research compound. Its molecular formula is C23H20N4O3 and its molecular weight is 400.4 g/mol. The purity is usually 95%.
The exact mass of the compound 2,4-dioxo-3-(2-phenylethyl)-N-[(pyridin-3-yl)methyl]-1,2,3,4-tetrahydroquinazoline-7-carboxamide is 400.15354051 g/mol and the complexity rating of the compound is 634. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2,4-dioxo-3-(2-phenylethyl)-N-[(pyridin-3-yl)methyl]-1,2,3,4-tetrahydroquinazoline-7-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,4-dioxo-3-(2-phenylethyl)-N-[(pyridin-3-yl)methyl]-1,2,3,4-tetrahydroquinazoline-7-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organic Synthesis and Methodology

In the realm of organic synthesis, this compound has been employed in various reactions due to its unique structure. Notable applications include:

Domino Knoevenagel Condensation–Michael Addition–Cyclization:
• Researchers have utilized this compound in a green method for the diastereoselective synthesis of dihydrofuropyrido [2,3-d]pyrimidines. The reaction involves 6-amino-1,3-dimethyl pyrimidine-2,4(1H,3H)-dione, aldehydes, and 1-(2-oxo-2-phenylethyl)pyridin-1-ium bromides as a pyridinium ylide base. .
Catalytic Protodeboronation:
• Although not directly related to this compound, catalytic protodeboronation of boronic esters is an essential methodology. .

Mechanism of Action

Target of Action

The primary targets of a compound are the biological molecules that the compound interacts with to exert its effects. These can be proteins, nucleic acids, lipids, or carbohydrates. The specific targets of AKOS001752114 are currently unknown .

Mode of Action

The mode of action refers to how the compound interacts with its targets and the resulting changes that occur. Without specific information on AKOS001752114, it’s challenging to provide a detailed explanation of its mode of action .

Result of Action

The result of action refers to the molecular and cellular effects of the compound’s action. These effects can be observed at the cellular, tissue, organ, or organism level. The specific molecular and cellular effects of AKOS001752114 are currently unknown .